Cas no 97421-21-1 (1-Isopropyl-4-nitro-1H-pyrazole)

1-Isopropyl-4-nitro-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with an isopropyl group at the 1-position and a nitro group at the 4-position. This compound exhibits notable stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the isopropyl moiety contributes to steric effects and lipophilicity, influencing solubility and binding interactions. Its structural versatility allows for applications in the development of bioactive molecules, including potential antimicrobial and anti-inflammatory agents. The compound's well-defined synthetic pathway ensures high purity and reproducibility, supporting its use in research and industrial-scale processes.
1-Isopropyl-4-nitro-1H-pyrazole structure
97421-21-1 structure
Product Name:1-Isopropyl-4-nitro-1H-pyrazole
CAS No:97421-21-1
MF:C6H9N3O2
MW:155.154560804367
MDL:MFCD10001542
CID:1038349
PubChem ID:13469824
Update Time:2025-07-02

1-Isopropyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-4-nitro-1H-pyrazole
    • 4-nitro-1-propan-2-ylpyrazole
    • 1H-Pyrazole, 1-(1-methylethyl)-4-nitro-
    • 4-nitro-1-(propan-2-yl)-1H-pyrazole
    • 1-(methylethyl)-4-nitropyrazole
    • 1-isopropyl-4-nitro-1 H-pyrazole
    • SBB026429
    • STK353357
    • KM3443
    • ST45134935
    • V9887
    • 1-(1-Methylethyl)-4-nitro-1H-pyrazole (ACI)
    • 1-Isopropyl-4-nitropyrazole
    • EN300-232002
    • MFCD10001542
    • SY060247
    • AKOS015922473
    • DTXSID90541639
    • SCHEMBL574383
    • AKOS005168799
    • DB-363689
    • 97421-21-1
    • 1-isopropyl-4-nitro-pyrazole
    • CS-0124104
    • AS-30092
    • XDA42121
    • CBSSFOTWGVIHFX-UHFFFAOYSA-N
    • AB91867
    • MDL： MFCD10001542
    • Inchi： 1S/C6H9N3O2/c1-5(2)8-4-6(3-7-8)9(10)11/h3-5H,1-2H3
    • InChI Key： CBSSFOTWGVIHFX-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CN(C(C)C)N=C1)=O

Computed Properties

  • Exact Mass: 155.06900
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 0.8

Experimental Properties

  • Boiling Point: 248.8±13.0℃ at 760 mmHg
  • PSA: 63.64000
  • LogP: 1.89540

1-Isopropyl-4-nitro-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Isopropyl-4-nitro-1H-pyrazole Pricemore >>

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1-Isopropyl-4-nitro-1H-pyrazole Production Method

Production Method 1

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 h, 70 °C
Reference
Preparation of thiazolo[5,4-d]pyrimidine derivatives as IRAK kinase inhibitors and uses thereof
, World Intellectual Property Organization, , ,

Production Method 2

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, rt
Reference
Preparation of IRAK inhibitors and their uses in the treatment of diseases and disorders
, World Intellectual Property Organization, , ,

Production Method 3

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  rt → 50 °C; 30 min, 50 °C
Reference
Pyrrolopyrimidine compound, its preparation method and application in preparing drug for preventing and treating Wee1 protein kinase related disease
, China, , ,

Production Method 4

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  3 h, rt → 60 °C
Reference
Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application
, World Intellectual Property Organization, , ,

Production Method 5

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 h, 70 °C
1.2 Reagents: Water
Reference
Compound capable of inhibiting kinase activity of BTK and/or JAK3 and its preparation
, China, , ,

Production Method 6

18952-87-9 18952-87-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  0 °C; 3 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified, cooled
Reference
Preparation of nitrogenated aromatic heterocyclic compounds as FGFR (fibroblast growth factor receptor) inhibitors
, World Intellectual Property Organization, , ,

Production Method 7

18952-87-9 18952-87-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate Solvents: Water ;  0 °C; 8 h, 0 °C → 50 °C; 50 °C → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of pyridine-based compounds as kinase inhibitors useful for treatment of proliferative diseases
, World Intellectual Property Organization, , ,

Production Method 8

18952-87-9 18952-87-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate Solvents: Water ;  0 °C; 8 h, 0 °C → 50 °C; 50 °C → rt
Reference
Preparation of heterocyclic ureas as kinase inhibitors useful for the treatment of proliferative and inflammatory diseases
, World Intellectual Property Organization, , ,

Production Method 9

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  rt → 70 °C; 2 h, 70 °C
1.2 Reagents: Water ;  rt
Reference
Quinoline derivatives as platelet-derived growth factor inhibitors, their preparation, pharmaceutical compositions, and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 10

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Di-tert-butyl azodicarboxylate Solvents: Tetrahydrofuran ;  3 min, rt; 16 h, rt
Reference
Preparation of imidazopyrazines as spleen tyrosine kinase (Syk) inhibitors
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Production Method 11

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ;  12 h, rt
Reference
Preparation of sulfonylurea derivatives as inflammasome inhibitors and uses thereof
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Production Method 12

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  30 min, 50 °C
Reference
Discovery of Novel Potent VEGFR-2 Inhibitors Exerting Significant Antiproliferative Activity against Cancer Cell Lines
Zhang, Yanmin; Chen, Yadong; Zhang, Danfeng; Wang, Lu; Lu, Tao; et al, Journal of Medicinal Chemistry, 2018, 61(1), 140-157

Production Method 13

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  rt → 60 °C; 3 h, 60 °C
1.2 Reagents: Water ;  cooled
Reference
Fused ring pyrimidine compound, intermediate, and preparation method, composition and use thereof
, World Intellectual Property Organization, , ,

Production Method 14

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  1 h, 25 °C
1.2 12 h, 25 °C
Reference
Bicyclic lactams as RIP1 kinase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 15

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  30 min, cooled
1.2 3 h, reflux
Reference
Preparation of pyrrolo/pyrazolopyrimidine derivatives as LRRK2 inhibitors
, World Intellectual Property Organization, , ,

Production Method 16

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  rt → 0 °C
1.2 Reagents: Diisopropyl azodicarboxylate ;  12 h, rt
Reference
Preparation of sulphonyl urea derivatives as NLRP3 inflammasome modulators for the treatment of inflammatory, autoinflammatory, autoimmune and neoplastic diseases
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Production Method 17

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ;  3 h, 40 °C
Reference
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Production Method 18

2075-46-9 2075-46-9
97421-21-1 97421-21-1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  overnight, 0 °C
Reference
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